Cas no 2639436-94-3 (tert-butyl 2-(4-chlorophenyl)amino-1,3-thiazole-4-carboxylate)

• Product Name: tert-butyl 2-(4-chlorophenyl)amino-1,3-thiazole-4-carboxylate
• CAS No: 2639436-94-3
• MF: C₁₄H₁₅ClN₂O₂S
• MW: 310.799101114273
• CID: 5642090
• PubChem ID: 165903096
• Update Time: 2025-10-29

tert-butyl 2-(4-chlorophenyl)amino-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229959
• 2639436-94-3
• tert-butyl 2-[(4-chlorophenyl)amino]-1,3-thiazole-4-carboxylate
• tert-butyl 2-(4-chlorophenyl)amino-1,3-thiazole-4-carboxylate

• Inchi： 1S/C14H15ClN2O2S/c1-14(2,3)19-12(18)11-8-20-13(17-11)16-10-6-4-9(15)5-7-10/h4-8H,1-3H3,(H,16,17)
• InChI Key： MQTGKOJZMJJRFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=NC(=CS1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.0542766g/mol
• Monoisotopic Mass: 310.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl 2-(4-chlorophenyl)amino-1,3-thiazole-4-carboxylate

Comprehensive Overview of tert-butyl 2-(4-chlorophenyl)amino-1,3-thiazole-4-carboxylate (CAS No. 2639436-94-3)

The compound tert-butyl 2-(4-chlorophenyl)amino-1,3-thiazole-4-carboxylate (CAS No. 2639436-94-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique thiazole core and tert-butyl ester functionality, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance.

One of the most searched questions regarding tert-butyl 2-(4-chlorophenyl)amino-1,3-thiazole-4-carboxylate revolves around its synthetic applications and mechanism of action. The 4-chlorophenyl moiety enhances lipophilicity, improving membrane permeability—a critical factor in drug design. Meanwhile, the thiazole ring contributes to hydrogen bonding and π-stacking interactions, making it a valuable scaffold for targeting enzymes and receptors. These properties are frequently discussed in forums focusing on medicinal chemistry optimization and structure-activity relationships (SAR).

From an industrial perspective, the demand for CAS 2639436-94-3 has risen due to its role in producing crop protection agents. With global emphasis on sustainable agriculture, researchers are investigating its derivatives as potential pesticide alternatives. This aligns with searches for eco-friendly agrochemicals and green chemistry solutions, highlighting its relevance to environmental concerns. Analytical techniques like HPLC and NMR are commonly employed to ensure purity, a topic frequently queried by quality control professionals.

In the context of patent literature, tert-butyl 2-(4-chlorophenyl)amino-1,3-thiazole-4-carboxylate appears in filings related to heterocyclic compound libraries for high-throughput screening. Its carboxylate ester group allows facile derivatization, a feature exploited in combinatorial chemistry. Recent publications also note its utility in fluorescence probes, addressing the growing interest in bioimaging tools for cellular studies—a hot topic in cancer research forums.

Storage and handling protocols for this compound often generate search traffic. While not classified as hazardous, best practices recommend storage under anhydrous conditions at 2-8°C to prevent hydrolysis of the ester group. Such details are crucial for laboratory technicians searching for chemical stability guidelines. Additionally, its solubility profile (e.g., in DMSO or dichloromethane) is frequently documented to assist in experimental planning.

The future outlook for 2639436-94-3 remains promising, particularly in fragment-based drug design (FBDD). Its moderate molecular weight (308.79 g/mol) and balanced logP value make it an attractive lead compound candidate. As computational methods like molecular docking gain traction, this compound’s structural features are being modeled to predict interactions with biological targets—a subject of numerous cheminformatics discussions.